Cas no 2550997-55-0 ([(1R,2R)-2-Thiophen-3-ylcyclopropyl]methanol)

• Product Name: [(1R,2R)-2-Thiophen-3-ylcyclopropyl]methanol
• CAS No: 2550997-55-0
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 6183652
• PubChem ID: 131847497
• Update Time: 2025-06-14

[(1R,2R)-2-Thiophen-3-ylcyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

• 2550997-55-0
• rac-[(1R,2R)-2-(thiophen-3-yl)cyclopropyl]methanol
• EN300-27158705
• [(1R,2R)-2-Thiophen-3-ylcyclopropyl]methanol

• Inchi： 1S/C8H10OS/c9-4-7-3-8(7)6-1-2-10-5-6/h1-2,5,7-9H,3-4H2/t7-,8-/m0/s1
• InChI Key： SWPRYIDABUXSIR-YUMQZZPRSA-N
• SMILES： S1C=CC(=C1)[C@@H]1C[C@H]1CO

Computed Properties

• Exact Mass: 154.04523611g/mol
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.5Ų

Additional information on [(1R,2R)-2-Thiophen-3-ylcyclopropyl]methanol

Comprehensive Overview of [(1R,2R)-2-Thiophen-3-ylcyclopropyl]methanol (CAS No. 2550997-55-0)

The compound [(1R,2R)-2-Thiophen-3-ylcyclopropyl]methanol (CAS No. 2550997-55-0) is a chiral cyclopropane derivative featuring a thiophene moiety, which has garnered significant attention in pharmaceutical and materials science research. Its unique stereochemistry and functional groups make it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery and agrochemical applications. The [(1R,2R)-2-Thiophen-3-ylcyclopropyl]methanol structure combines the rigidity of a cyclopropane ring with the electronic properties of a thiophene, offering versatile reactivity for further derivatization.

In recent years, the demand for chiral building blocks like [(1R,2R)-2-Thiophen-3-ylcyclopropyl]methanol has surged due to their role in asymmetric synthesis. Researchers are increasingly exploring its potential in designing enzyme inhibitors, ligands for catalysis, and functional materials. The compound’s CAS No. 2550997-55-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemistry. A common query revolves around its synthetic routes, with methods such as stereoselective cyclopropanation and thiophene functionalization being widely discussed.

One of the trending topics linked to [(1R,2R)-2-Thiophen-3-ylcyclopropyl]methanol is its application in green chemistry. As sustainability becomes a priority, scientists are investigating eco-friendly protocols for its preparation, including catalytic asymmetric synthesis and solvent-free reactions. The compound’s chiral purity is another focal point, as enantiomerically pure intermediates are critical for developing high-efficacy pharmaceuticals. Questions like "How to optimize the yield of [(1R,2R)-2-Thiophen-3-ylcyclopropyl]methanol?" or "What are its spectroscopic characteristics?" are frequently encountered in forums and literature.

From a structural perspective, the methanol group in [(1R,2R)-2-Thiophen-3-ylcyclopropyl]methanol allows for straightforward conversion into esters, ethers, or other derivatives, enhancing its utility in medicinal chemistry. The thiophene ring contributes to π-stacking interactions, which are pivotal in drug-receptor binding. This dual functionality explains why the compound is often cited in patents related to kinase inhibitors and CNS-targeting agents.

Analytical techniques such as NMR, HPLC, and X-ray crystallography are essential for characterizing [(1R,2R)-2-Thiophen-3-ylcyclopropyl]methanol. Recent advancements in machine learning for chemical prediction have also sparked interest in modeling its properties computationally. Searches for "CAS 2550997-55-0 solubility" or "stability under acidic conditions" highlight practical concerns for industrial scale-up.

In summary, [(1R,2R)-2-Thiophen-3-ylcyclopropyl]methanol (CAS No. 2550997-55-0) exemplifies the intersection of chiral synthesis and functional group diversity. Its applications span from pharmaceutical intermediates to advanced materials, aligning with global trends in precision chemistry and sustainable manufacturing. As research progresses, this compound is poised to remain a cornerstone in innovative chemical design.